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Compound of Interest

Compound Name:
Cap-dependent endonuclease-IN-

22

Cat. No.: B12425615 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Cap-dependent endonuclease-IN-22. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound.

Compound Identification:

Synonyms: Not available

Formula: C37H37ClF2N6O7S2

Molecular Weight: 815.31

CAS No.: 2641942-32-5

Hazard Identification and GHS Classification
Cap-dependent endonuclease-IN-22 is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

GHS Label Elements:

Pictograms:

alt text

alt text

Signal Word: Warning

Precautionary Statements: P264, P270, P273, P301 + P312, P330, P391, P501.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.[1]
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Protection Type Recommended Equipment Specifications

Eye Protection
Safety goggles with side-

shields

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Hand Protection Protective gloves
Chemically resistant,

impervious gloves.

Skin and Body Protection Impervious clothing

Lab coat or other protective

clothing to prevent skin

contact.

Respiratory Protection Suitable respirator

Use in well-ventilated areas. If

dust or aerosols may be

generated, a respirator is

required.

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Work in an area with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke in handling areas.[1]

Wash hands and skin thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1]
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Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Storage Temperatures:

Powder: -20°C

In solvent: -80°C

First Aid Measures
In case of exposure, follow these first aid procedures immediately:

Exposure Route First Aid Instructions

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water.

Separate eyelids to ensure adequate flushing.

Call a physician promptly.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[1]

Spill and Disposal Procedures
Spill Management:

Collect spillage to prevent environmental release.[1]

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Cap-dependent
endonuclease-IN-22 in a research setting.

Workflow for Handling Cap-dependent endonuclease-IN-22

Preparation

Handling Cleanup & Disposal

Storage

Don PPE Prepare well-ventilated workspace

Weigh Compound Dissolve in Solvent (if applicable)

Store at appropriate temperature
(-20°C or -80°C)

Perform Experiment Decontaminate Workspace Dispose of Waste in Approved Container Doff PPE

Click to download full resolution via product page

Caption: Standard operating procedure for handling Cap-dependent endonuclease-IN-22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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